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In the formulation of high-performance coatings, the selection of multifunctional acrylates as

crosslinking agents is a critical determinant of the final physical properties of the cured film.

This guide provides a comparative analysis of the effects of three commonly used

multifunctional acrylates—Trimethylolpropane Triacrylate (TMPTA), Pentaerythritol

Tetraacrylate (PETA), and Dipentaerythritol Hexaacrylate (DPHA)—on coating hardness. This

document is intended for researchers and scientists in the field of polymer and coatings

science to aid in the selection of appropriate monomers for achieving desired coating

performance.

The hardness of a coating is directly related to the crosslink density of the polymer network

formed during the curing process. Multifunctional acrylates, possessing three or more reactive

acrylate groups, facilitate the formation of a densely crosslinked, three-dimensional network.

The functionality of the acrylate monomer—the number of acrylate groups per molecule—plays

a pivotal role in determining the achievable crosslink density and, consequently, the hardness

of the coating.

Comparative Hardness Data
The following table summarizes the pencil hardness of UV-curable coatings formulated with

different multifunctional acrylates. Pencil hardness is a common method for assessing coating

hardness, with higher values (e.g., 6H) indicating a harder surface. It is important to note that

direct comparison of absolute hardness values across different studies can be challenging due

to variations in the base resin formulation, photoinitiator concentration, curing conditions, and
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substrate used. However, the general trend of increasing hardness with increasing acrylate

functionality is consistently observed.

Multifunctional
Acrylate

Functionality
Typical Pencil
Hardness

Observations

Trimethylolpropane

Triacrylate (TMPTA)
3 3H - 5H

Increasing the

concentration of

TMPTA in a

formulation generally

leads to a significant

increase in the pencil

hardness of the cured

film.

Pentaerythritol

Tetraacrylate (PETA)
4 4H - 6H

Formulations

containing PETA tend

to exhibit higher

surface hardness

compared to those

with tri-functional

acrylates due to its

higher crosslinking

capability.

Dipentaerythritol

Hexaacrylate (DPHA)
6 ≥ 6H

As a hexa-functional

monomer, DPHA

promotes a very high

crosslink density,

resulting in coatings

with excellent

hardness and scratch

resistance.

Experimental Protocols
The following is a generalized experimental protocol for the formulation, application, and testing

of UV-curable coatings containing different multifunctional acrylates.
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Materials:
Oligomer: Bisphenol A epoxy diacrylate

Multifunctional Acrylates (Reactive Diluents):

Trimethylolpropane Triacrylate (TMPTA)

Pentaerythritol Tetraacrylate (PETA)

Dipentaerythritol Hexaacrylate (DPHA)

Photoinitiator: 2,2-dimethoxy-2-phenylacetophenone (or other suitable photoinitiator)

Substrate: Glass plates or polycarbonate (PC) panels

Solvent (for cleaning): Acetone

Formulation Preparation:
In a light-protected beaker, weigh the desired amount of the epoxy acrylate oligomer.

Add the specified weight percentage of the multifunctional acrylate (e.g., 20 wt% TMPTA,

PETA, or DPHA).

Add a fixed concentration of the photoinitiator (e.g., 3-5 wt%).

Mechanically stir the mixture at room temperature until a homogeneous, clear solution is

obtained.

Coating Application and Curing:
Clean the substrate (glass or PC) with acetone and dry it completely.

Apply the formulated coating onto the substrate using a wire-wound bar coater or a spin

coater to achieve a uniform wet film thickness (e.g., 20-30 µm).

Place the coated substrate in a UV curing chamber equipped with a medium-pressure

mercury lamp.
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Cure the coating by exposing it to UV radiation. The UV dose can be controlled by adjusting

the belt speed or the exposure time. A typical UV dose might be in the range of 500-1000

mJ/cm².

Hardness Testing (Pencil Hardness):
The pencil hardness test should be performed according to ASTM D3363.

A set of calibrated drawing pencils with hardness ranging from 6B (softest) to 6H (hardest) is

required.

The coated panels should be conditioned at a standard temperature and humidity for at least

24 hours before testing.

Starting with the hardest pencil, hold the pencil at a 45° angle to the coated surface and

push it forward about 6.5 mm with firm pressure.

The pencil hardness of the coating is defined as the grade of the hardest pencil that does not

scratch or mar the surface.

Logical Relationship of Acrylate Functionality to
Coating Hardness
The following diagram illustrates the relationship between the functionality of the acrylate

monomer, the resulting polymer network structure, and the final coating hardness.

To cite this document: BenchChem. [The Impact of Multifunctional Acrylates on Coating
Hardness: A Comparative Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581405#comparing-the-effects-of-different-
multifunctional-acrylates-on-coating-hardness]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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